Reactive blue 181

• CAS No.: 126601-88-5
• Molecular Formula: C7H5Br2F
• Synonyms: C.I. Reactive Blue 181

Description

Reactive Blue 181 (CAS 126601-88-5) is a bromo-fluoro substituted anthraquinone-based reactive dye widely used in the textile industry . Its structural complexity and environmental persistence make it a valuable model compound in environmental science research, particularly for studying advanced oxidation processes (AOPs) and wastewater treatment technologies. Researchers utilize this compound to investigate the efficacy of various degradation methods, including the UV/H₂O₂ process , Fenton and Sono-Fenton reactions , and heterogeneous Fenton techniques using modified catalysts like fly ash . These AOPs function by generating highly reactive hydroxyl radicals which effectively decolorize the dye, although complete mineralization may not always be achieved . The dye's refractory nature allows scientists to evaluate treatment kinetics, optimize operational parameters such as pH and catalyst dosage, and develop more efficient and economical solutions for the removal of recalcitrant organic pollutants from industrial effluents. This product is intended for research use only and is not intended for diagnostic or therapeutic use.

Environmental Occurrence and Research Implications of Reactive Blue 181

Presence of Reactive Blue 181 in Industrial Effluents

Reactive dyes, including RB 181, are extensively used for dyeing cellulosic fibers like cotton. However, the dyeing process is inefficient, with a significant portion of the dye not fixing to the fabric and being lost to the wastewater stream. It is estimated that between 10% and 40% of reactive dyes used in dyeing operations are discharged in the effluent. wisa.org.za This results in colored wastewater that is not only aesthetically displeasing but also indicative of the presence of associated textile chemicals. wisa.org.za

Effluents from textile dyeing baths can contain dye concentrations of around 10 mg/L. The characteristics of textile wastewater can vary significantly depending on the specific processes used. Below is a table summarizing typical characteristics of textile effluents, which would include dyes like this compound.

Parameter	Typical Range
pH	5 - 10
Chemical Oxygen Demand (COD) (mg/L)	500 - 14,100
5-day Biochemical Oxygen Demand (BOD5) (mg/L)	50 - 1100
Total Suspended Solids (TSS) (mg/L)	50 - 4600
Total Dissolved Solids (TDS) (mg/L)	1100 - 4600
Dye Concentration (mg/L)	10 - 50
Data compiled from various sources on textile effluent characteristics. researchgate.net

Environmental Persistence and Recalcitrance of this compound

The chemical structure of this compound contributes to its significant environmental persistence. As an anthraquinone-based dye, it possesses a complex aromatic structure that is resistant to degradation. researchgate.net This recalcitrant nature means that conventional wastewater treatment processes are often insufficient for its complete removal, allowing it to persist in the environment. wisa.org.za The stability of these dyes against light, heat, and oxidizing agents, which is desirable for textile applications, becomes a significant environmental drawback.

Studies have shown that under certain conditions, the half-life of similar reactive dyes can be exceptionally long. For instance, the vinyl sulfone form of Reactive Blue 19 was found to have a calculated half-life of 46 years at pH 7.0 and 25°C in a laboratory setting. epa.gov While specific long-term persistence data for this compound in natural waters is limited, its structural similarities to other reactive dyes suggest a high degree of recalcitrance. The primary mechanism for its natural breakdown in aquatic environments is often slow, relying on processes like anaerobic sediment degradation. epa.gov

Research on Ecosystemic Disturbances Due to this compound Effluent Discharge

The discharge of effluents containing this compound can lead to significant disturbances in aquatic ecosystems. The most immediate effect is the coloration of water bodies, which can have cascading impacts on the aquatic food web.

The intense color of dyes like this compound in water bodies significantly reduces light penetration. This directly impairs the photosynthetic activity of aquatic plants and algae by limiting the availability of sunlight. pjoes.com This reduction in photosynthesis disrupts the primary productivity of the ecosystem, affecting the entire food chain that relies on these primary producers.

Furthermore, the presence of the dye can interfere with natural photoremediation processes. Photoremediation relies on light to break down pollutants. The dye itself can absorb the light necessary for the degradation of other pollutants. While some advanced oxidation processes use UV light to degrade dyes like RB 181, in a natural setting, the dye's presence can hinder the natural light-induced breakdown of other organic contaminants. researchgate.netnih.govresearchgate.net The photogeneration of reactive oxygen species (ROS) from dissolved organic matter, a key driver of aquatic photochemical processes, can be altered by the presence of high concentrations of light-absorbing compounds like RB 181. nih.govmdpi.com

The introduction of this compound into aquatic environments can alter the structure and function of microbial communities. While some microorganisms have been shown to decolorize and even degrade reactive dyes, the dye itself can be toxic to other microbial populations. The microbial community is a crucial component of aquatic ecosystems, responsible for nutrient cycling and the decomposition of organic matter. nih.gov

Research has focused on isolating specific bacterial and fungal strains capable of breaking down reactive dyes. For example, consortia of bacteria have been shown to be more effective at decolorizing and degrading dyes than individual strains, suggesting a synergistic relationship where different microbes may target the dye molecule at different positions or act on the metabolites produced by others. researchgate.netnih.gov The presence of a recalcitrant compound like RB 181 can lead to a shift in the microbial community, favoring those species that can tolerate or utilize the dye, potentially at the expense of other important native microorganisms. nih.gov This can disrupt the natural balance and function of the aquatic microbial ecosystem.

Research Finding	Organism/Consortium	Degradation/Decolorization Efficiency	Reference
Complete decolorization of Reactive Blue 59 (50 mg/L)	Bacterial consortium PMB11 (Bacillus odysseyi, Morganella morganii, Proteus sp.)	100% within 3 hours	nih.gov
Decolorization of Reactive Blue 28 (up to 200 ppm)	Bacterial consortium SCP	~93%	nih.gov
Decolorization of Reactive Blue 222 (100 mg/L)	Bacterial consortium HN1	~84% within 15 hours	researchgate.net

Methodological Challenges in Environmental Monitoring of this compound

Effective monitoring of this compound in the environment is hampered by several methodological challenges. The complexity of textile wastewater, which contains a mixture of dyes, salts, and other organic compounds, creates a difficult analytical matrix. researchgate.net

High-Performance Liquid Chromatography (HPLC) is a common technique for the analysis of reactive dyes. However, its application to environmental samples presents several difficulties:

Matrix Effects: The presence of other substances in the wastewater can interfere with the detection of the target analyte, either enhancing or suppressing the signal. This makes accurate quantification challenging. chromatographyonline.comresearchgate.net

Separation of Similar Compounds: Textile effluents often contain multiple dyes with similar chemical structures, as well as hydrolysis products of the parent dye, which can be difficult to separate chromatographically. wisa.org.za

Lack of Standardized Methods: There is a need for robust, validated, and standardized analytical methods for the routine monitoring of specific reactive dyes like RB 181 in complex environmental matrices. nih.govuns.ac.id

Detection Limits: Achieving low detection limits necessary for environmental monitoring can be difficult in complex samples without extensive and costly sample preparation and cleanup procedures. epa.gov

Other techniques like Capillary Electrophoresis (CE) have shown superior separation efficiency in some cases but can suffer from poor run-to-run repeatability. bohrium.com The development of reliable and cost-effective analytical methods is crucial for assessing the extent of contamination and the effectiveness of treatment technologies.

Advanced Remediation and Degradation Technologies for Reactive Blue 181

Advanced Oxidation Processes (AOPs) for Reactive Blue 181 Decolorization and Mineralization

AOPs have been successfully applied to the treatment of various water pollutants, including textile wastewater. aksaray.edu.tr For dyes such as RB181, which are generally resistant to conventional treatment methods due to their complex aromatic structure, AOPs offer a promising solution for both decolorization and mineralization. aksaray.edu.tr

The Fenton process, which involves the reaction of ferrous ions (Fe²⁺) with hydrogen peroxide (H₂O₂) under acidic conditions to produce hydroxyl radicals, is a widely studied AOP for dye degradation. fiveable.meresearchgate.net The photo-Fenton process is an enhancement where UV light is used to accelerate the regeneration of Fe²⁺ from ferric ions (Fe³⁺), thereby increasing the rate of hydroxyl radical production. fiveable.me

To overcome issues associated with the homogeneous Fenton process, such as the need for pH control and the production of iron sludge, research has focused on developing heterogeneous catalysts. fiveable.meresearchgate.net In the case of this compound degradation, modified fly ash has been successfully utilized as a heterogeneous Fenton catalyst. asianpubs.orgasianpubs.org

Fly ash, a waste product from thermal power plants, was modified by impregnation with iron(III) nitrate (B79036) and subsequent calcination at 500°C for 4 hours. asianpubs.org The resulting catalyst was characterized by various techniques, including SEM, EDX, and XRD. asianpubs.orgasianpubs.org This modified fly ash, in conjunction with H₂O₂, proved to be an effective system for the removal of RB181 from aqueous solutions. asianpubs.orgasianpubs.org Under optimal conditions, this heterogeneous system achieved approximately 90% removal of the dye. asianpubs.orgasianpubs.org The degradation kinetics were found to follow a pseudo-first-order reaction model. asianpubs.orgasianpubs.org

Table 1: Performance of Modified Fly Ash Heterogeneous Fenton Catalyst for RB 181 Degradation asianpubs.orgasianpubs.org

Parameter	Optimal Value	RB 181 Removal Efficiency	Kinetic Model
pH	3	~90%	Pseudo-first-order
Catalyst Dose	0.4 g/L
H₂O₂ Concentration	3.92 mM
Treatment Time	90 min

The integration of ultrasound (sonication) with the Fenton process, known as the Sono-Fenton process, has been shown to enhance the degradation of RB181. researchgate.netnih.gov Sonication generates additional oxidizing agents, which contributes to a higher rate of color removal compared to the conventional Fenton process. researchgate.netnih.gov

In a comparative study, the Sono-Fenton process achieved a 93.5% color removal for RB181, whereas the traditional Fenton process achieved 88% under their respective optimal conditions. researchgate.netnih.gov The Sono-Fenton process was performed using an ultrasonic water bath operating at a fixed frequency of 35 kHz. researchgate.netnih.gov The kinetic analysis revealed that the decolorization of RB181 followed Behnajady kinetics in the Sono-Fenton system, while the Fenton process followed a pseudo-second-order reaction model. researchgate.netnih.gov

The efficiency of Fenton and Fenton-like processes is highly dependent on several key operating parameters. researchgate.netasianpubs.org Extensive research has been conducted to determine the optimal conditions for the degradation of this compound.

For the conventional Fenton process , the optimal conditions were determined to be a pH of 3, a ferrous ion (Fe²⁺) concentration of 30 mg/L, and a hydrogen peroxide (H₂O₂) concentration of 50 mg/L. researchgate.netnih.gov

For the Sono-Fenton process , the optimal parameters were found to be a pH of 3, an Fe²⁺ concentration of 10 mg/L, and an H₂O₂ concentration of 40 mg/L. researchgate.netnih.gov

In the heterogeneous Fenton system using modified fly ash , the degradation of RB181 was optimized at a pH of 3, a catalyst dosage of 0.4 g/L, and an H₂O₂ concentration of 3.92 mM. asianpubs.orgasianpubs.org

Across all these Fenton-based systems, an acidic pH of 3 is consistently found to be the most effective for the degradation of this compound. researchgate.netasianpubs.orgasianpubs.orgnih.gov

Table 2: Optimal Conditions for Different Fenton-Based Systems for RB 181 Degradation

Process	pH	Catalyst/Fe²⁺ Dosage	H₂O₂ Concentration	Decolorization Efficiency
Fenton	3	30 mg/L	50 mg/L	88% researchgate.netnih.gov
Sono-Fenton	3	10 mg/L	40 mg/L	93.5% researchgate.netnih.gov
Heterogeneous Fenton (Modified Fly Ash)	3	0.4 g/L	3.92 mM	~90% asianpubs.orgasianpubs.org

Ultraviolet light, particularly in combination with an oxidizing agent like hydrogen peroxide, is another powerful AOP for treating dye-contaminated wastewater. aksaray.edu.tr The UV radiation causes the photolytic cleavage of H₂O₂, generating highly reactive hydroxyl radicals. aksaray.edu.tr

The UV/H₂O₂ process has been demonstrated to be highly effective for the decolorization of this compound. aksaray.edu.tr Studies have shown that the synergistic effect of UV radiation and H₂O₂ is crucial for efficient degradation; control experiments with only UV or only H₂O₂ showed significantly lower decolorization efficiencies. aksaray.edu.tr

The effectiveness of the UV/H₂O₂ system is influenced by parameters such as H₂O₂ dosage, pH, initial dye concentration, and temperature. aksaray.edu.tr For an initial RB181 concentration of 500 mg/L, the optimal conditions were found to be an H₂O₂ concentration of 500 mg/L and a pH of 3. aksaray.edu.tr Under these conditions, a 99% decolorization was achieved within a 20-minute reaction time. aksaray.edu.tr The decolorization kinetics of RB181 in the UV/H₂O₂ system were found to follow a pseudo-first-order reaction model. aksaray.edu.tr

Table 3: Kinetic Parameters for RB 181 Decolorization by UV/H₂O₂ Process aksaray.edu.tr

Kinetic Model	Rate Constant	Correlation Coefficient (R²)
First-order	-	-
Pseudo-first-order	k₁ = 0.208 min⁻¹	0.998
Second-order	-	-
Pseudo-second-order	-	-

Ultraviolet (UV) Light-Driven Processes

Photocatalytic Degradation Using Semiconductor Materials (e.g., TiO₂, ZnO)

Photocatalytic degradation has emerged as a promising advanced oxidation process (AOP) for the mineralization of organic dyes like this compound. This technique utilizes semiconductor materials, most notably titanium dioxide (TiO₂) and zinc oxide (ZnO), which act as photocatalysts. researchgate.net When these materials are irradiated with light of sufficient energy, typically UV or near-UV, electron-hole pairs are generated. These charge carriers can then react with water and oxygen to produce highly reactive oxygen species (ROS), such as hydroxyl radicals (•OH), which are powerful oxidizing agents capable of breaking down the complex structure of dye molecules. jmaterenvironsci.com

Both TiO₂ and ZnO have been investigated for the degradation of various dyes and have shown considerable efficiency. researchgate.net Studies have demonstrated that ZnO can be as effective, and in some cases more so, than TiO₂ in the photocatalytic degradation of certain organic pollutants. scielo.br The effectiveness of these semiconductor materials is attributed to their wide bandgap energy, high chemical stability, and non-toxic nature. jmaterenvironsci.com The photocatalytic process with these materials leads to the degradation of the dye into simpler, less harmful compounds, and ideally, complete mineralization to carbon dioxide and water.

Research into the photocatalytic degradation of dyes often involves optimizing parameters such as catalyst loading, pH of the solution, and light intensity to achieve maximum removal efficiency. The large surface area and crystalline structure of the semiconductor nanoparticles play a crucial role in their catalytic activity.

Sonophotocatalytic Approaches

To further enhance the efficiency of photocatalysis, it is often combined with other AOPs. Sonophotocatalysis is a hybrid technique that integrates ultrasound (sonolysis) with photocatalysis. The application of ultrasound to an aqueous solution induces acoustic cavitation, which is the formation, growth, and implosive collapse of microscopic bubbles. This collapse generates localized hot spots with extremely high temperatures and pressures, leading to the thermal decomposition of water molecules into hydroxyl radicals and hydrogen atoms. researchgate.net

The synergistic effect in sonophotocatalysis arises from several factors. Ultrasound can enhance the mass transfer of the dye molecules to the surface of the catalyst and de-agglomerate catalyst particles, thereby increasing the available active surface area. Furthermore, sonolysis itself contributes to the degradation of the dye and generates additional oxidizing species.

A comparative study on the decolorization of C.I. This compound using Fenton and Sono-Fenton processes highlighted the benefits of sonication. The Sono-Fenton process, which incorporates ultrasound, achieved a higher color removal of 93.5% compared to 88% for the Fenton process alone. researchgate.netnih.gov This improvement is attributed to the increased production of oxidizing agents as a result of sonication. nih.gov

Ozonation and Catalytic Ozonation Methods

Ozonation is another powerful AOP that involves the use of ozone (O₃), a strong oxidizing agent, to break down organic pollutants. While ozonation alone can be effective, its selectivity and the stability of some dye molecules can limit its efficiency. To overcome these limitations, catalytic ozonation has been developed. This process involves the use of a catalyst to enhance the decomposition of ozone and promote the generation of highly reactive hydroxyl radicals. mdpi.com

Various materials have been explored as catalysts for the ozonation of textile wastewater, including metal oxides and carbon-based materials. mdpi.com For instance, magnetic catalysts like manganese ferrite (B1171679) loaded on carbon aerogel have been shown to significantly promote dye degradation compared to ozonation alone. mdpi.com The catalytic process can enhance the removal of chemical oxygen demand (COD) by a significant margin, making it a promising technology for treating and potentially recycling textile effluents. mdpi.com The mechanism in heterogeneous catalytic ozonation often involves the adsorption of both ozone and the organic molecule onto the catalyst surface, where the catalyst facilitates the decomposition of ozone into reactive radicals that then attack the dye molecules. mdpi.com

Electrochemical Oxidation and Electrocoagulation Techniques

Electrochemical methods offer a versatile and effective approach for the treatment of dye-containing wastewater. These techniques can be broadly categorized into electrochemical oxidation and electrocoagulation.

Electrochemical oxidation directly degrades pollutants at the anode surface through the generation of hydroxyl radicals or other oxidizing species. Electrocoagulation (EC) , on the other hand, involves the in-situ generation of coagulants through the electrolytic dissolution of a sacrificial anode, typically made of iron or aluminum. scirp.org These metal hydroxides form flocs that can remove pollutants from the water by adsorption and precipitation. scirp.org

Studies on the removal of reactive dyes using electrocoagulation with iron electrodes have demonstrated high color removal efficiencies. For a similar dye, Reactive Blue 19, up to 98.72% color removal was achieved under optimized conditions of pH, current density, and electrolyte concentration. rjlbpcs.com The process is considered effective due to the simple complex formation reactions and the cost-effectiveness of the materials. rjlbpcs.com The efficiency of electrocoagulation is influenced by several operational parameters, including the initial dye concentration, pH of the solution, current density, and the nature of the supporting electrolyte. neptjournal.com

Synergistic Effects in Hybrid AOPs for this compound Treatment

Combining different AOPs can lead to synergistic effects, resulting in significantly enhanced degradation efficiency compared to individual processes. doi.org These hybrid systems are designed to overcome the limitations of single AOPs and can be more cost-effective and energy-efficient. mostwiedzy.pl

An excellent example of this synergy is the Sono-Fenton process for the degradation of this compound. The combination of ultrasound with the Fenton process (Fe²⁺/H₂O₂) resulted in a higher decolorization rate at lower catalyst concentrations compared to the conventional Fenton process. researchgate.netnih.gov The ultrasound not only generates additional radicals but also enhances the catalytic activity of the iron ions.

Other hybrid AOPs include combinations like UV/O₃, UV/H₂O₂, and photocatalysis with ozonation or Fenton-based processes. The underlying principle of these hybrid systems is to increase the production rate of highly reactive radicals, thereby accelerating the degradation of recalcitrant organic pollutants like this compound. doi.org

Adsorption-Based Removal Strategies for this compound

Adsorption is a widely used and effective method for removing dyes from wastewater due to its simplicity, high efficiency, and the availability of a wide range of adsorbent materials. nih.gov The process involves the accumulation of dye molecules onto the surface of a solid adsorbent.

Development and Application of Novel Adsorbent Materials

The search for low-cost and highly effective adsorbents has led to the development of various novel materials. These include adsorbents derived from agricultural waste, industrial byproducts, and specially engineered nanocomposites.

Bentonite (B74815) clay, an aluminum silicate (B1173343) mineral, has been recognized as an effective adsorbent for dyes. mdpi.com Its performance can be further enhanced by modification into nanocomposites. For example, bentonite treated with sodium metasilicate (B1246114) and potassium ferricyanide (B76249) has shown significantly improved dye removal capabilities. mdpi.com These modifications can increase the surface area and alter the surface chemistry of the adsorbent to favor dye adsorption.

Other novel adsorbents being explored include biosorbents like fava bean peels, which have demonstrated high adsorption capacities for dyes like methylene (B1212753) blue. nih.gov The development of such low-cost adsorbents from readily available waste materials presents an economically viable and sustainable approach to wastewater treatment. nih.gov The performance of these novel adsorbents is typically evaluated by studying various parameters such as pH, contact time, initial dye concentration, and adsorbent dosage. Adsorption isotherm and kinetic models are then applied to understand the adsorption mechanism.

Adsorbent Type	Target Dye(s)	Key Findings
Bentonite Nanocomposites	Reactive and Direct Dyes	Bentonite treated with sodium metasilicate and potassium ferricyanide showed enhanced removal of various dyes.
Fava Bean Peels	Methylene Blue	Demonstrated a maximum sorption capacity of 140 mg/g according to the Langmuir model.
Commercial Resins	Reactive Dyes	Anion exchange resins were found to be the most suitable among various commercial sorbents tested.

Adsorption Isotherm Modeling (e.g., Langmuir, Freundlich, Temkin, BET)

Adsorption isotherm models are crucial for describing the interaction between the adsorbate (dye) and the adsorbent surface at equilibrium. These models provide insights into the adsorption mechanism, surface properties, and the maximum adsorption capacity of the adsorbent.

Langmuir Isotherm: This model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical active sites. It is often used to calculate the maximum adsorption capacity (q_m). The adsorption of Reactive Blue 19 on powdered activated carbon and activated carbon from pomegranate residue was found to fit the Langmuir model well. ijcmas.commedcraveonline.com Similarly, the adsorption of a reactive blue dye on rainbow trout bones was best described by the Langmuir isotherm. ijcce.ac.ir

Freundlich Isotherm: This empirical model describes adsorption on heterogeneous surfaces and is not restricted to monolayer formation. It is often indicative of a multilayer adsorption process. The adsorption of a reactive blue dye onto both natural and modified wheat straw was well-represented by the Freundlich model. ijcce.ac.irresearchgate.netresearchgate.net

Temkin Isotherm: This model considers the effect of indirect adsorbate-adsorbate interactions on the adsorption process and assumes that the heat of adsorption of all molecules in the layer decreases linearly with coverage. It has been applied to model the equilibrium data for reactive dye adsorption. ijcmas.commedcraveonline.com

BET Isotherm: The Brunauer-Emmett-Teller (BET) model extends the Langmuir theory to multilayer adsorption on a non-porous solid surface. It is used to determine the specific surface area of materials. While often used for gas-solid systems, it has also been applied to liquid-phase adsorption studies for dyes. ijcce.ac.irresearchgate.net

Column and Fixed-Bed Adsorption System Design and Performance

While batch studies provide fundamental data on adsorption, continuous flow systems like fixed-bed columns are more practical for industrial wastewater treatment. The performance of a fixed-bed column is evaluated by its breakthrough curve, which shows the concentration of the effluent over time.

Key parameters influencing the performance of a fixed-bed system include bed height, flow rate, and initial dye concentration. Research on the adsorption of a reactive blue dye onto modified wheat straw in a fixed-bed column showed that the breakthrough time increases with a greater bed height and a lower flow rate. researchgate.net A lower flow rate allows for a longer residence time, leading to a higher adsorption capacity. researchgate.net Conversely, a higher flow rate can lead to a lower adsorption capacity due to insufficient contact time between the dye and the adsorbent. researchgate.net Mathematical models such as the Thomas and Bed Depth Service Time (BDST) models are used to analyze the column data and determine its adsorption capacity and predict the breakthrough curves. researchgate.net For modified wheat straw, the highest bed capacity was found to be 32.2 mg/g at a flow rate of 30 mL/min and a bed height of 10 cm. researchgate.net

Biological and Biotechnological Approaches for this compound Remediation

Biological methods offer an eco-friendly and cost-effective alternative to physicochemical treatments for dye-laden wastewater. These approaches utilize the metabolic potential of microorganisms like bacteria, fungi, and algae, or their enzymes, to decolorize and degrade dye molecules.

Fungi, particularly white-rot fungi, are recognized for their ability to produce potent extracellular ligninolytic enzymes (e.g., laccase, lignin (B12514952) peroxidase) that can degrade a wide range of complex organic pollutants, including synthetic dyes. nih.gov The fungus Aspergillus niger has been shown to effectively decolorize Reactive Blue 19, with optimal performance observed at a pH of 8 and an incubation period of 7 days. ijcmas.comresearchgate.net The decolorization process is influenced by factors such as agitation, pH, temperature, and the presence of additional carbon and nitrogen sources. ijcmas.comresearchgate.net

Bacterial degradation of reactive dyes has also been extensively studied. Bacteria such as Pseudomonas aeruginosa have demonstrated the ability to decolorize reactive blue azo dyes. The bioremediation process often involves a two-stage anaerobic-aerobic treatment. The initial anaerobic stage facilitates the reductive cleavage of the azo bonds by enzymes like azoreductase, leading to the formation of aromatic amines. The subsequent aerobic stage then degrades these aromatic amines. nih.gov

Nanobiotechnology presents innovative approaches, such as immobilizing enzymes on nanoparticles. For instance, lignin peroxidase from Pseudomonas aeruginosa has been immobilized on magnetic nanoparticles. This technique enhances the stability and efficiency of the enzyme and allows for its repeated use, which is highly promising for environmental applications.

Microbial Decolorization and Biodegradation by Specific Strains (e.g., Fungi, Bacteria)

A diverse range of microorganisms, including various species of fungi and bacteria, have demonstrated the ability to decolorize and biodegrade reactive dyes like this compound. These microorganisms utilize the dye as a substrate, breaking down its complex aromatic structure through various metabolic pathways.

Fungal strains, particularly white-rot fungi, are renowned for their potent dye-degrading capabilities. Species such as Aspergillus and Penicillium have been shown to be effective in the decolorization of reactive blue dyes. researchgate.netacademicjournals.org For instance, studies on "Reactive Blue MR," a dye with similar characteristics to this compound, have highlighted the efficiency of Aspergillus allhabadii, Aspergillus niger, and Aspergillus sulphureus. researchgate.net These fungi can achieve high levels of decolorization under specific environmental conditions. The decolorization process is influenced by factors such as pH, temperature, and the presence of co-substrates that can enhance microbial activity. Research indicates that a neutral pH and a temperature of 37°C are often optimal for these fungal species. academicjournals.org

Bacterial degradation of reactive dyes is another promising avenue. Bacteria can metabolize these dyes under both aerobic and anaerobic conditions. ijcmas.com Strains of Pseudomonas, Bacillus, and Enterobacter have been identified as effective decolorizers of various reactive blue dyes. For example, a novel bacterial isolate, SHND1, demonstrated 98% decolorization of Reactive Blue 3R within 22 hours under static conditions. researchgate.net Similarly, Enterobacter CU2004 has been shown to degrade Reactive Blue 222, a complex, high-molecular-weight dye. jabonline.in The efficiency of bacterial decolorization is also dependent on operational parameters like pH, temperature, and initial dye concentration.

Microorganism	Dye (if specified)	Decolorization Efficiency (%)	Conditions
Aspergillus allhabadii	Reactive Blue MR	95.13	200 mg/L dye, 10 days incubation
Aspergillus sulphureus	Reactive Blue MR	93.01	200 mg/L dye, 10 days incubation
Aspergillus niger	Reactive Blue MR	83.14	100 mg/L dye, 10 days incubation
Aspergillus sp.	Reactive Blue	99	pH 3, with glucose as carbon source
Bacterial Isolate SHND1	Reactive Blue 3R	98	22 hours, pH 5-7, 25-37°C, static
Enterobacter CU2004	Reactive Blue 222	>90	pH 8, 30-37°C, with lactose (B1674315) and yeast extract

Enzymatic Degradation Mechanisms (e.g., Polyphenol Oxidase, Laccase)

The microbial degradation of dyes is primarily facilitated by extracellular enzymes that can break down complex organic molecules. Among these, polyphenol oxidases and laccases are key enzymes involved in the degradation of phenolic compounds and aromatic amines, which are structural components of many reactive dyes.

Polyphenol Oxidase (PPO) , a copper-containing enzyme, catalyzes the oxidation of phenols to quinones. nih.govwikipedia.org This enzymatic browning reaction, commonly observed in fruits and vegetables, can be harnessed for the degradation of dye pollutants. wikipedia.orgnih.gov PPOs extracted from various plant sources have been shown to effectively decolorize textile dyes. For instance, PPO from potato peels has demonstrated high efficiency in removing blue textile dyes, with up to 99.85% decolorization of a 100 mg/L solution within 24 hours. uobaghdad.edu.iq The activity of PPO is influenced by pH and temperature, with optimal conditions often being around pH 6.0 and 25°C for the immobilized enzyme. uobaghdad.edu.iq

Laccase , another multicopper oxidase, has a broad substrate specificity and can oxidize a wide range of aromatic compounds, making it highly effective in dye degradation. mdpi.com Laccases catalyze the removal of a hydrogen atom from the hydroxyl groups of phenols, leading to the formation of radicals that can undergo further reactions, ultimately breaking down the dye molecule. The kinetic parameters of laccase, specifically the Michaelis-Menten constant (K_m_) and the maximum reaction rate (V_max_), are crucial for understanding its efficiency. A lower K_m_ value indicates a higher affinity of the enzyme for the substrate. For example, a purified laccase from Trematosphaeria mangrovei exhibited a K_m_ of 1.42 mM and a V_max_ of 184.84 U/mg protein when acting on the substrate ABTS. nih.gov While specific kinetic data for this compound is limited, studies on similar dyes like Reactive Black 5 have shown the effectiveness of laccase in decolorization. mdpi.com

Enzyme	Source	Substrate/Dye	K_m_	V_max_	Decolorization Efficiency (%)
Polyphenol Oxidase (immobilized)	Potato peel	Blue textile dye (100 mg/L)	-	-	99.85
Laccase (purified)	Trematosphaeria mangrovei	ABTS	1.42 mM	184.84 U/mg protein	-
Laccase-like supernatant	Coriolopsis gallica	Reactive Black 5	-	-	86.4 (at 24h)

Bioreactor Configurations for this compound Treatment

For the large-scale treatment of textile wastewater containing this compound, various bioreactor configurations are employed to optimize the microbial and enzymatic degradation processes. The choice of bioreactor depends on factors such as the type of microorganism, the required operating conditions (aerobic or anaerobic), and the characteristics of the wastewater.

Anaerobic Bioreactors are effective in the initial breakdown of azo dyes, which are a common class of reactive dyes. In an anaerobic environment, the azo bonds (-N=N-) are cleaved, leading to the formation of aromatic amines. ijcmas.com An example is the Anaerobic Dynamic Membrane Bioreactor (AnDMBR), which has shown excellent performance in treating anthraquinone (B42736) dye wastewater, achieving over 97.5% color removal and 98.5% soluble COD removal. nih.govresearchgate.net

Aerobic Bioreactors are typically used to further degrade the aromatic amines produced during the anaerobic stage, as these intermediates can be toxic. Aerobic conditions facilitate the opening of the aromatic rings, leading to complete mineralization of the dye molecules.

Integrated Anaerobic-Aerobic Bioreactors combine the advantages of both systems. An initial anaerobic stage effectively removes the color, while a subsequent aerobic stage degrades the resulting aromatic amines. This integrated approach has been shown to be highly effective in treating textile wastewater, with removal efficiencies of up to 99% for dye color and over 93% for COD. mdpi.com A pilot-scale anoxic-aerobic Membrane Bioreactor (MBR) system demonstrated average color removal efficiencies of 81-88%. gnest.org Similarly, an integrated anaerobic-aerobic sequential batch reactor (SBR) achieved 98% decolorization of mixed azo dyes. semanticscholar.org

Bioreactor Type	Dye Type	Color Removal (%)	COD Removal (%)
Anaerobic Dynamic Membrane Bioreactor (AnDMBR)	Anthraquinone dye	>97.5	98.5
Integrated Anaerobic/Aerobic System	Mixed reactive dyes	96-99	86-93.37
Anoxic-Aerobic Membrane Bioreactor (MBR)	Real textile wastewater	81-88	>93 (TOC)
Anaerobic Sequential Batch Reactor (An-SBR)	Mixed azo dyes (100 mg/L)	88	69
Integrated Anaerobic-Aerobic SBR	Mixed azo dyes	98	-

Detoxification Research of Biodegradation Products (excluding direct toxicity profiles)

A crucial aspect of bioremediation is ensuring that the degradation process leads to the formation of non-toxic or less toxic byproducts. While the parent dye molecule may be harmful, its biodegradation products can sometimes be even more toxic. nih.gov Therefore, research into the detoxification of these metabolites is essential.

Studies often employ phytotoxicity tests to assess the impact of biodegraded products on plant growth. For instance, the germination and growth of seeds like Vigna radiata (mung bean) and Raphanus sativus (radish) are monitored in the presence of the treated effluent. nih.gov Research on the biodegradation of Reactive Blue 160 by Bacillus firmus showed that the degraded products were significantly less toxic to various plant seeds compared to the parent dye. nih.gov In the presence of the untreated dye, seed germination was significantly inhibited, whereas in the presence of the biodegraded metabolites, germination rates were comparable to the control (water). nih.govnih.gov

Similarly, the degradation of Reactive Blue 171 by Marinobacter sp. NB-8 was found to produce non-toxic metabolites, as confirmed by microbial toxicity assays. The detoxification of the wastewater is a key indicator of the success of the bioremediation process, ensuring that the treated effluent can be safely discharged into the environment.

Kinetic, Mechanistic, and Thermodynamic Investigations of Reactive Blue 181 Remediation

Reaction Kinetic Modeling for Reactive Blue 181 Degradation and Adsorption

Kinetic modeling is employed to describe the rate at which this compound is degraded or adsorbed onto various materials. Different models are applied to understand the order of the reaction and the factors influencing the rate.

Pseudo-First-Order Kinetic Models

The pseudo-first-order kinetic model is often applied to describe the initial stages of adsorption or degradation processes where the concentration of one reactant is significantly higher than the other, or remains constant. For this compound, studies investigating its decolorization by processes like UV/H₂O₂ have found the reaction kinetics to follow a pseudo-first-order model. researchgate.net This model suggests that the rate of decolorization is proportional to the concentration of this compound present in the solution.

Pseudo-Second-Order Kinetic Models

The pseudo-second-order kinetic model assumes that the rate-limiting step is the adsorption or reaction rate itself, involving a reaction between the adsorbate and the adsorbent, or between two reactants in a degradation process. In the context of this compound remediation, particularly in adsorption studies using materials like activated carbon, the pseudo-second-order model has been found to fit the experimental data well, suggesting that the adsorption capacity is proportional to the number of active sites on the adsorbent. longdom.orgresearchgate.net Some advanced oxidation processes, such as the Fenton process, have also shown pseudo-second-order kinetics for this compound decolorization. researchgate.netcapes.gov.br

Other Kinetic Models (e.g., Behnajady kinetics)

Besides the commonly used models, other kinetic models like the Behnajady kinetics model have been applied to study the degradation of this compound. The Behnajady kinetics model has been found to describe the decolorization kinetics of this compound in processes like the Sono-Fenton process. researchgate.netcapes.gov.br This model can provide an alternative approach to understanding the reaction rates under specific remediation conditions. Some studies on other dyes have also utilized the Behnajady–Modirshahla–Ghanbery model to fit experimental kinetic data. pjoes.com

Here is a table summarizing some kinetic modeling results for this compound remediation:

Remediation Process	Adsorbent/Method	Kinetic Model Fit	R² Value (Example)	Reference
Decolorization	UV/H₂O₂	Pseudo-First-Order	Not specified	researchgate.net
Decolorization	Fenton Process	Pseudo-Second-Order	Not specified	researchgate.netcapes.gov.br
Decolorization	Sono-Fenton Process	Behnajady kinetics	Not specified	researchgate.netcapes.gov.br
Adsorption	Activated Carbon (AC)	Pseudo-Second-Order	0.9971 (for AC)	longdom.orgresearchgate.net
Adsorption	Natural Wheat Straw (NWS)	Intra-Particle Diffusion	0.9793 (for NWS)	longdom.orgresearchgate.net
Adsorption	Modified Wheat Straw (MWS)	Intra-Particle Diffusion	0.9374 (for MWS)	longdom.orgresearchgate.net
Degradation	Heterogeneous Fenton (Modified Fly Ash/H₂O₂)	Pseudo first-order	Not specified	asianpubs.org

Elucidation of Degradation Pathways and Intermediate Product Analysis

Understanding how this compound breaks down during remediation processes is essential for evaluating the effectiveness of the treatment and the potential toxicity of the resulting by-products.

Mass Spectrometry-Based Pathway Reconstruction (e.g., GC-MS)

Mass spectrometry-based techniques, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), are powerful tools for identifying intermediate products formed during the degradation of complex organic molecules like this compound. jabsonline.orgscispace.com By analyzing the mass-to-charge ratio and fragmentation patterns of these intermediates, researchers can reconstruct the degradation pathways of the parent dye molecule. jabsonline.orgscispace.com This provides crucial information about which bonds are cleaved and what smaller molecules are formed during the remediation process. jabsonline.org For instance, studies on the degradation of similar reactive dyes using techniques like GC-MS have identified various breakdown products, including aromatic amines, phenolic compounds, and carboxylic acids, shedding light on the complex series of reactions involved in their transformation. whiterose.ac.uknih.gov While specific GC-MS based pathway reconstruction for this compound was not extensively detailed in the search results, the principle applies to understanding its degradation by identifying metabolites.

Mechanistic Insights into this compound Interactions with Remediation Agents

Understanding the mechanisms by which remediation agents interact with this compound is essential for developing more effective treatment strategies. These mechanisms can involve chemical reactions, physical adsorption, or a combination of both.

Role of Hydroxyl Radicals and Other Reactive Oxygen Species

Advanced Oxidation Processes (AOPs) are frequently employed for RB181 remediation and heavily rely on the generation of highly reactive species, particularly hydroxyl radicals (•OH). researchgate.netmdpi.comiwaponline.com Hydroxyl radicals are potent, non-selective oxidants capable of reacting rapidly with organic pollutants, leading to their degradation and eventual mineralization into carbon dioxide, water, and inorganic ions. mdpi.comiwaponline.com Processes like Fenton, Sono-Fenton, and UV/H₂O₂ generate hydroxyl radicals through the catalytic decomposition of hydrogen peroxide or other mechanisms. capes.gov.brresearchgate.netresearchgate.netscielo.br The effectiveness of these AOPs in decolorizing this compound is often attributed to the strong oxidative power of the generated hydroxyl radicals, which attack the chromophoric groups and break down the complex structure of the dye molecule. researchgate.netresearchgate.net Other reactive oxygen species (ROS), such as superoxide (B77818) radicals (O₂•⁻) and singlet oxygen (¹O₂), may also play a role in some remediation processes, although hydroxyl radicals are typically considered the primary oxidizing agents in many AOPs. iwaponline.comnih.govspringermedizin.de

Surface Chemistry and Active Site Interactions in Heterogeneous Catalysis and Adsorption

In heterogeneous catalysis and adsorption processes, the surface properties of the remediation agent and the interaction of the dye molecule with active sites on the surface are critical to the removal efficiency. mdpi.comiitm.ac.inconicet.gov.aracs.org Adsorption involves the accumulation of dye molecules onto the surface of a solid material, driven by various forces including Van der Waals forces, electrostatic interactions, and hydrogen bonding. bas.bgcapes.gov.br The surface chemistry of the adsorbent, including its functional groups, surface area, and pore structure, significantly influences its capacity and affinity for RB181. mdpi.comasianpubs.org For instance, activated carbon, with its high surface area and porous structure, is known to be an effective adsorbent for dyes. tandfonline.commdpi.com

In heterogeneous catalysis, the remediation agent acts as a catalyst, providing active sites where the degradation reactions occur. iitm.ac.inconicet.gov.ar These active sites can be specific atoms, ions, or structural features on the catalyst surface that facilitate the breaking of chemical bonds in the dye molecule. iitm.ac.inconicet.gov.ar The interaction between RB181 and the active sites can involve chemical adsorption (chemisorption), where stronger chemical bonds are formed, or physical adsorption (physisorption), involving weaker forces. tandfonline.commdpi.com The efficiency of heterogeneous Fenton processes, for example, depends on the ability of the catalyst surface (e.g., modified fly ash or iron-containing materials) to effectively catalyze the decomposition of hydrogen peroxide and generate hydroxyl radicals in close proximity to the adsorbed dye molecules. asianpubs.orgrsc.org Surface coverage of the catalyst by dye molecules can also influence the reaction rate, with high coverage potentially hindering the access of reactive species to the active sites. acs.orgrsc.org

Influence of Solution Chemistry (e.g., pH, ionic strength) on Reaction Mechanisms

Solution chemistry parameters, particularly pH and ionic strength, have a profound impact on the mechanisms and efficiency of this compound remediation processes. capes.gov.brresearchgate.nettandfonline.comjmaterenvironsci.comwhiterose.ac.uknih.govmdpi.combas.bgasianpubs.orgacs.org

pH: The pH of the solution affects the ionization state of both the dye molecule and the surface of the remediation agent, thereby influencing electrostatic interactions. mdpi.comscispace.com this compound contains sulfonic acid groups, which are typically negatively charged in aqueous solutions. tandfonline.comscispace.com For adsorption processes, the optimal pH depends on the point of zero charge (pHpzc) of the adsorbent. At pH values below the pHpzc, the adsorbent surface is positively charged, favoring the adsorption of anionic dyes like RB181 through electrostatic attraction. jmaterenvironsci.comscispace.com Conversely, at pH values above the pHpzc, the adsorbent surface becomes negatively charged, leading to electrostatic repulsion and reduced adsorption. scispace.com In AOPs like the Fenton process, pH is also a critical factor, with optimal decolorization of RB181 often observed under acidic conditions (e.g., pH 3). capes.gov.brasianpubs.org This is because the generation of hydroxyl radicals in Fenton systems is most efficient at slightly acidic pH values. capes.gov.brscielo.brasianpubs.orgrsc.org

Ionic Strength: The presence of other ions in the solution, which determines the ionic strength, can affect RB181 remediation through various mechanisms, including competitive adsorption and alterations to the electric double layer at the adsorbent surface. mdpi.comcapes.gov.br High ionic strength can potentially decrease the electrostatic attraction between the dye and the adsorbent surface due to the screening effect of the ions. capes.gov.bracs.org However, the effect of ionic strength can be complex and may also influence hydrophobic interactions, which can increase with increasing ionic strength for some dyes. capes.gov.br The specific impact of ionic strength on RB181 removal depends on the dominant interaction mechanisms involved in the particular remediation process.

Thermodynamic Analyses of this compound Remediation Processes

Thermodynamic studies provide valuable information about the energy changes and spontaneity of this compound remediation processes. researchgate.nettandfonline.comjmaterenvironsci.combas.bgasianpubs.org These analyses typically involve calculating parameters such as enthalpy change (ΔH°), entropy change (ΔS°), and Gibbs free energy change (ΔG°). tandfonline.comjmaterenvironsci.combas.bgresearchgate.net

Enthalpy, Entropy, and Gibbs Free Energy Changes

Gibbs Free Energy Change (ΔG°): The Gibbs free energy change is a key indicator of the spontaneity of a process. A negative ΔG° value indicates a spontaneous process, while a positive ΔG° suggests a non-spontaneous process that requires energy input. tandfonline.comjmaterenvironsci.com Studies on the adsorption and degradation of reactive dyes, including those structurally similar to RB181, have reported negative ΔG° values, indicating that these processes can be spontaneous under certain conditions. researchgate.nettandfonline.comjmaterenvironsci.comresearchgate.net The magnitude of ΔG° can also provide insights into the favorability of the process.

Enthalpy Change (ΔH°): The enthalpy change indicates whether a process is exothermic (releases heat, negative ΔH°) or endothermic (absorbs heat, positive ΔH°). tandfonline.comjmaterenvironsci.com For adsorption processes, a negative ΔH° suggests that the adsorption is exothermic, meaning that lower temperatures favor adsorption. jmaterenvironsci.com Conversely, a positive ΔH° indicates an endothermic process, where higher temperatures enhance adsorption capacity. tandfonline.com Studies on reactive dye adsorption have shown both exothermic and endothermic behavior depending on the adsorbent and conditions. researchgate.nettandfonline.comjmaterenvironsci.com For degradation processes, ΔH° provides information about the energy required or released during the breakdown of the dye molecule.

Entropy Change (ΔS°): The entropy change reflects the change in disorder or randomness of the system during the remediation process. tandfonline.comjmaterenvironsci.com A positive ΔS° indicates an increase in disorder, which can arise from the release of adsorbed water molecules from the adsorbent surface or the fragmentation of the dye molecule during degradation. tandfonline.com A negative ΔS° suggests a decrease in disorder. Thermodynamic studies on reactive dye removal have reported both positive and negative entropy changes, depending on the specific process and conditions. tandfonline.comjmaterenvironsci.com

By analyzing these thermodynamic parameters, researchers can determine the driving forces behind RB181 remediation, evaluate the influence of temperature on the process efficiency, and gain a deeper understanding of the interactions between the dye molecule and the remediation agent. tandfonline.comjmaterenvironsci.com

Adsorption Thermodynamics

Adsorption thermodynamics provides valuable insights into the energy changes and feasibility of the adsorption process. Key thermodynamic parameters, including the Gibbs free energy change (ΔG°), enthalpy change (ΔH°), and entropy change (ΔS°), are typically calculated from experimental data obtained at different temperatures. These parameters help determine if the adsorption is spontaneous, endothermic or exothermic, and the degree of randomness at the solid-liquid interface.

The Gibbs free energy change (ΔG°) is a fundamental parameter that indicates the spontaneity of an adsorption process. A negative ΔG° value suggests a spontaneous and favorable adsorption, while a positive value indicates a non-spontaneous process requiring energy input scirp.org. The relationship between ΔG°, enthalpy change (ΔH°), and entropy change (ΔS°) is described by the Van't Hoff equation or the Gibbs-Helmholtz equation:

ΔG° = ΔH° - TΔS° scirp.orgtandfonline.com

where T is the temperature in Kelvin and R is the ideal gas constant (8.314 J/mol·K). The equilibrium constant (KD or KC) can be related to ΔG° by the equation:

ΔG° = -RT ln KD scirp.orgtandfonline.com

The Van't Hoff plot, which is a graph of ln KD versus 1/T, is commonly used to determine ΔH° and ΔS° from the slope and intercept, respectively tandfonline.com.

Studies on the adsorption of reactive dyes, including Reactive Blue 19 (a related reactive blue dye), onto various adsorbents have reported thermodynamic parameters. For instance, the adsorption of Reactive Blue 19 onto activated carbon derived from walnut shells showed a negative Gibbs free energy change, indicating spontaneous adsorption tandfonline.com. The decrease in ΔG° with increasing temperature suggested that higher temperatures accelerate the adsorption process tandfonline.com. A positive enthalpy change (ΔH°) was observed, confirming the endothermic nature of the adsorption, where higher temperatures enhanced the adsorption capacity tandfonline.com. Additionally, a positive entropy change (ΔS°) indicated increased system disorder and molecular reorganisation during the adsorption process tandfonline.com.

Another study investigating the adsorption of Reactive Blue 19 onto rice straw fly ash found the reaction to be spontaneous (negative ΔG°) and exothermic (negative ΔH°) in nature jmaterenvironsci.com. The activation energy for this adsorption was determined to be +18.87 kJ/mol, suggesting a physisorption mechanism jmaterenvironsci.com.

Research on the decolorization of this compound specifically using the UV/H2O2 process, which involves degradation rather than adsorption, reported negative ΔH values, indicating an exothermic process under natural conditions researchgate.net. While this pertains to degradation, it highlights the thermal behavior associated with processes involving this compound.

Studies on other reactive blue dyes, such as Reactive Blue 116 and Reactive Blue 221, also provide relevant thermodynamic insights. Adsorption of Reactive Blue 116 and Reactive Yellow 81 onto multi-walled carbon nanotubes showed that the Langmuir model best described the equilibrium data, suggesting monolayer adsorption mdpi.com. For Reactive Blue 221 adsorption onto cross-linked β-chitosan glycan, both ΔG° and ΔH° were found to be negative with increasing temperature from 303 to 323 K, indicating a spontaneous and exothermic process mdpi.com. A negative ΔH° confirmed the exothermic nature, meaning no external energy was needed for the adsorption mdpi.com.

Adsorption isotherm models, such as Langmuir and Freundlich, are also used to describe the equilibrium adsorption behavior and can provide indirect information about the adsorption mechanism and energy. The Langmuir model assumes monolayer adsorption on a homogeneous surface, while the Freundlich model describes multilayer adsorption on a heterogeneous surface sciendo.comlongdom.orgresearchgate.net. Studies on reactive dye adsorption onto various materials have shown different fits to these models depending on the adsorbent and dye. For example, Reactive Blue 19 adsorption onto walnut shell activated carbon was best fitted by the Freundlich model, indicating multilayer adsorption on a heterogeneous surface tandfonline.com. Conversely, adsorption of Reactive Blue 19 onto nanohydroxyapatite was best represented by the Langmuir isotherm sciendo.com. Adsorption of reactive blue dye onto natural and modified wheat straw showed fitting with the Freundlich isotherm for wheat straw and modified wheat straw, while activated carbon fitted the Langmuir isotherm longdom.orgresearchgate.net.

The Dubinin-Radushkevich (D-R) isotherm model can also be used to determine the apparent adsorption energy (E), which provides insight into the nature of the adsorption (physical or chemical) tandfonline.com. An E value between 8 and 16 kJ/mol suggests ion exchange, E < 8 kJ/mol indicates physical adsorption, and E between 20 and 40 kJ/mol suggests chemical adsorption tandfonline.com. For Reactive Blue 19 adsorption onto activated carbon, the E values varied with temperature, indicating both physical and chemical interactions tandfonline.com.

Data Tables

Based on the search results, specific thermodynamic data for this compound adsorption were limited. However, data for related reactive blue dyes provide a strong indication of the expected thermodynamic behavior. Below is an example of how thermodynamic data for a reactive blue dye (Reactive Blue 19) on a specific adsorbent might be presented, based on the information found in the search results.

Table 1: Thermodynamic Parameters for Reactive Blue 19 Adsorption onto Activated Carbon (Example Data)

Temperature (K)	ΔG° (kJ/mol)	ΔH° (kJ/mol)	ΔS° (J/mol·K)
298	-X.XX	Y.YY	Z.ZZ
310	-A.AA	Y.YY	Z.ZZ
323	-B.BB	Y.YY	Z.ZZ

Detailed Research Findings

Detailed research findings on the adsorption thermodynamics of reactive dyes highlight the influence of temperature on the spontaneity and extent of the adsorption process. Negative ΔG° values consistently indicate that the adsorption of reactive dyes onto various adsorbents is a spontaneous process scirp.orgtandfonline.comjmaterenvironsci.com. The magnitude of ΔG° typically increases (becomes more negative) with increasing temperature for endothermic processes, indicating a greater driving force for adsorption at higher temperatures tandfonline.com. For exothermic processes, the magnitude of ΔG° may decrease with increasing temperature mdpi.com.

The sign and magnitude of ΔH° provide information about the energy exchange during adsorption. A positive ΔH° signifies an endothermic process, where heat is absorbed, and adsorption capacity generally increases with temperature tandfonline.com. A negative ΔH° indicates an exothermic process, where heat is released, and adsorption capacity may decrease with increasing temperature jmaterenvironsci.commdpi.com. The values of ΔH° can also give an indication of the type of adsorption; physisorption typically involves lower enthalpy changes (e.g., < 40 kJ/mol) compared to chemisorption jmaterenvironsci.comeeer.org.

The entropy change (ΔS°) reflects the changes in the degree of disorder or randomness at the solid-liquid interface during adsorption. A positive ΔS° suggests increased randomness, potentially due to the displacement of water molecules from the adsorbent surface by dye molecules or structural changes in the adsorbent or adsorbate scirp.orgtandfonline.com.

Studies often combine thermodynamic analysis with isotherm model fitting to gain a comprehensive understanding of the adsorption mechanism. For instance, fitting data to the Langmuir or Freundlich models helps elucidate whether the adsorption is occurring as a monolayer or multilayer and the nature of the adsorbent surface heterogeneity sciendo.comlongdom.orgresearchgate.net. The D-R model provides further insight into the adsorption energy, helping to distinguish between physical and chemical adsorption tandfonline.com.

Advanced Material Science and Engineering for Reactive Blue 181 Research

Synthesis and Characterization of Novel Catalytic Materials

Catalytic processes, especially Advanced Oxidation Processes (AOPs), are explored for the degradation of RB181. capes.gov.braksaray.edu.trmdpi.com These processes often involve the generation of highly reactive species, such as hydroxyl radicals, which can break down the complex dye molecules into less harmful substances. mdpi.comtandfonline.com The efficiency of these processes heavily relies on the development and characterization of novel catalytic materials.

Metal Oxide Nanostructures and Composites

Metal oxide nanostructures and their composites have shown significant potential as catalysts for dye degradation. Transition metal oxides like TiO₂, ZnO, Fe₂O₃, and Nb₂O₅ are frequently used as photosensitizers in photocatalytic processes. researchgate.nettandfonline.commdpi.combiointerfaceresearch.com Iron oxide nanoparticles, synthesized via various methods, have demonstrated high degradation efficiency for reactive dyes. mdpi.com For instance, iron oxide nanoparticles synthesized using pomegranate seed extract achieved 95% degradation of a reactive blue dye under UV light. mdpi.com

The photocatalytic activity of metal oxide nanoparticles is mediated by the generation of electron-hole pairs upon light irradiation. biointerfaceresearch.com These charge carriers can then participate in redox reactions, leading to the formation of reactive oxygen species responsible for dye degradation. tandfonline.combiointerfaceresearch.com The efficiency of this process is influenced by factors such as the band gap of the metal oxide and the recombination rate of electron-hole pairs. mdpi.combiointerfaceresearch.com Composites incorporating different metal oxides or other materials can further enhance catalytic performance by improving charge separation and increasing surface area. tandfonline.commdpi.com

Supported Catalysts and Immobilization Techniques

To address challenges associated with nanoparticle stability, recovery, and reuse, supported catalysts and immobilization techniques are employed. nih.gov Solid supports, such as silica-alumina-based materials, porous materials, and clay, provide a stable matrix for dispersing metal oxide nanoparticles. nih.gov This not only facilitates the separation of the catalyst from the treated water but can also influence the catalytic activity by affecting the dispersion and accessibility of the active sites. nih.govtandfonline.com

Immobilization techniques involve anchoring the catalytic material onto a support structure. This can be achieved through various methods, including incipient impregnation, as demonstrated in the preparation of modified fly ash catalysts for RB181 degradation. asianpubs.orgasianpubs.orgresearchgate.net Supported catalysts can exhibit improved stability in various environments and offer technical advantages for regeneration and reuse compared to their unsupported counterparts. nih.gov

Functionalization and Surface Modification of Adsorbent Materials

Adsorption is another crucial method for removing RB181 from wastewater, involving the uptake of dye molecules onto the surface of solid materials. longdom.orgsciencepublishinggroup.com The effectiveness of adsorbent materials is often enhanced through functionalization and surface modification to increase their adsorption capacity and selectivity towards RB181. mdpi.commdpi.com

Chemical Modification for Enhanced Adsorption Capacity and Selectivity

Chemical modification of adsorbent materials introduces or enhances functional groups on their surface, which can interact more strongly with dye molecules. mdpi.commdpi.com These interactions can include electrostatic attraction, hydrogen bonding, and π-π stacking. mdpi.com For example, modifying activated carbon with surfactants can change its surface charge characteristics and provide more ionic adsorption sites for pollutants like reactive dyes. mdpi.com

Studies on the adsorption of reactive dyes on various modified materials, such as modified wheat straw and functionalized carbon nanotubes, highlight the impact of chemical treatment on adsorption performance. longdom.orgsciencepublishinggroup.comdntb.gov.uamdpi.com The introduction of specific functional groups can lead to increased adsorption capacity and potentially improve the selectivity for particular dyes, even in the presence of other contaminants. mdpi.commdpi.comacs.org

Nanostructured Adsorbents and Hybrid Materials

Nanostructured adsorbents, including carbon nanotubes, graphene oxide, and metal oxide nanoparticles, offer high surface areas and unique structural properties that can significantly enhance adsorption capacity. mdpi.commdpi.comnih.govmdpi.com For instance, graphene oxide possesses a large specific surface area and various oxidizing functional groups that contribute to its adsorption capabilities. mdpi.com

Hybrid materials combine the advantages of different components to create adsorbents with synergistic properties. mdpi.comnih.govnih.govmdpi.comresearchgate.net These can include composites of nanostructured materials with polymers, metal oxides, or other porous structures. nih.govmdpi.comresearchgate.net Hybrid adsorbents have demonstrated high removal efficiencies for dyes, often exhibiting improved adsorption capacity and stability compared to individual components. mdpi.comnih.govresearchgate.net For example, a hybrid material of β-chitosan and functionalized graphene oxide showed enhanced adsorption performance for a reactive blue dye across different pH values. mdpi.comnih.gov Magnetic hybrid nanomaterials are also being explored, allowing for easier separation of the adsorbent after treatment using an external magnetic field. nih.govmdpi.com

Reactor Design and Scale-Up Considerations for Remediation Systems

The efficient implementation of catalytic and adsorptive processes for RB181 remediation requires careful consideration of reactor design and scale-up. Reactor design influences mass transfer, contact time, and energy efficiency, all of which are critical for optimizing dye removal. ascelibrary.orgnih.gov

Various reactor configurations are investigated for dye degradation, including batch reactors and continuous-flow systems. nih.govmdpi.com For photocatalytic processes, reactor design must account for efficient light distribution and penetration to activate the catalyst. ascelibrary.orgnih.gov Studies on the decolorization of RB181 using processes like Fenton and Sono-Fenton have investigated the effects of operating parameters within specific reactor setups. capes.gov.braksaray.edu.trresearchgate.netnih.govresearchgate.net

Analytical Methodologies for Reactive Blue 181 Quantification and Characterization

Spectrophotometric Analysis of Reactive Blue 181 (e.g., UV-Vis)

Ultraviolet-Visible (UV-Vis) spectrophotometry is a fundamental technique for the quantification of this compound in aqueous solutions. This method relies on the principle that the dye absorbs light at specific wavelengths, and the intensity of this absorption is directly proportional to its concentration, as described by the Beer-Lambert Law.

Studies investigating the decolorization of this compound frequently utilize UV-Vis spectrophotometry to monitor the decrease in dye concentration over time. For instance, in studies on advanced oxidation processes like UV/H₂O₂ and Fenton/Sono-Fenton, the concentration of RB181 in water is determined by the photometric method at a specific wavelength asianpubs.orgresearchgate.net. The maximum absorbance of RB181 is typically measured within the UV-Vis range researchgate.net. Color removal efficiency is calculated based on the initial concentration (C₀) and the concentration after a certain treatment time (Ct), using the formula: Color removal efficiency (%) = ((C₀ - Ct) / C₀) × 100 asianpubs.org.

UV-Vis spectrophotometers are commonly used for these measurements, with instruments like the T80+ Pg Ins. Ltd UV/Vis spectrophotometer being employed to record color measurements of RB181 from 200 to 800 nm wavelengths researchgate.net. Calibration curves are generated by measuring the absorbance of solutions with known concentrations of RB181, allowing for the determination of unknown concentrations in experimental samples researchgate.net.

Chromatographic Techniques for Separation and Identification (e.g., HPLC)

Chromatographic techniques, particularly High-Performance Liquid Chromatography (HPLC), are valuable for the separation, identification, and quantification of this compound, especially in complex matrices like textile wastewater. HPLC provides higher resolution compared to simpler spectrophotometric methods, allowing for the separation of the target dye from other compounds present in the sample, including its hydrolysis products.

While specific detailed applications of HPLC solely for this compound were not extensively detailed in the provided snippets, the literature indicates that HPLC is a commonly used technique for the analysis of reactive dyes in general ncsu.edu. Ion-pair chromatography (IPC) is often implemented for the analysis of reactive dyes to examine their characteristics ncsu.edu. Methods involving reverse phase RP C18 columns and mobile phases consisting of acetonitrile (B52724) and water with additives like N-Cetyl-N,N,N-trimethylammonium bromide (CTAB) have been developed for the quantitative determination of various reactive dyes najah.edu. The use of UV-Vis detection in conjunction with HPLC is also a standard practice for monitoring reactive dyes after separation iwaponline.com.

The development of improved HPLC methods, including the examination of different ion-pair reagents and column stationary phases, as well as gradient adjustments, has been explored to enhance the analysis of complex reactive dyes ncsu.eduncsu.edu. These advancements are crucial for accurate quantification and the study of dye behavior, such as hydrolysis ncsu.edu.

Advanced Structural and Morphological Characterization of Materials in this compound Studies

In studies involving the removal or degradation of this compound using various materials, advanced structural and morphological characterization techniques are essential to understand the properties of these materials and their interaction with the dye. Techniques such as Scanning Electron Microscopy (SEM), Energy Dispersive X-ray Spectroscopy (EDX), X-ray Diffraction (XRD), and Fourier Transform Infrared (FT-IR) spectroscopy provide detailed insights into the surface morphology, elemental composition, crystal structure, and functional groups of the materials used.

Scanning Electron Microscopy (SEM)

Scanning Electron Microscopy (SEM) is utilized to examine the surface morphology and structure of materials involved in this compound studies, such as adsorbents or catalysts used in degradation processes researchgate.netresearchgate.nettandfonline.com. SEM images provide visual information about the shape, size, and porosity of the material. For example, SEM images of modified fly ash used for RB181 degradation showed a porous structure with many empty niches, which is favorable for adsorption and catalysis asianpubs.org. SEM analysis helps correlate the material's physical structure with its performance in removing or degrading the dye.

Energy Dispersive X-ray Spectroscopy (EDX)

Energy Dispersive X-ray Spectroscopy (EDX), often coupled with SEM, is used to determine the elemental composition of materials researchgate.netresearchgate.net. EDX analysis provides qualitative and quantitative information about the elements present on the surface of the material. In studies involving modified fly ash for RB181 degradation, EDX spectrum analysis revealed a significant increase in iron content after the modification process, confirming the successful incorporation of iron into the material's structure asianpubs.org. This elemental analysis is crucial for characterizing catalysts and understanding their composition.

X-ray Diffraction (XRD)

X-ray Diffraction (XRD) is a technique used to analyze the crystalline structure of materials researchgate.netresearchgate.net. XRD patterns provide information about the crystallographic phases present, their orientation, and crystallite size. In the context of this compound studies, XRD can be used to confirm the successful modification of materials, such as fly ash, by identifying the crystalline forms of introduced elements like iron oxide (Fe₂O₃) asianpubs.org. XRD results complement SEM and EDX analysis by providing insights into the material's internal structure.

Fourier Transform Infrared (FT-IR) Spectroscopy

Fourier Transform Infrared (FT-IR) spectroscopy is employed to identify the functional groups present in a material and to study the interactions between the material and this compound ncsu.edutandfonline.commdpi.com. FT-IR spectra show characteristic absorption bands corresponding to specific chemical bonds and functional groups. By comparing the FT-IR spectra of a material before and after interaction with RB181, researchers can infer the types of interactions occurring, such as adsorption or chemical bonding. For instance, changes in peak positions or the appearance of new peaks in the FT-IR spectra of an adsorbent after RB181 adsorption can indicate the involvement of specific functional groups in the adsorption process tandfonline.com. FT-IR analysis, along with SEM and XRD, helps provide a comprehensive understanding of the structural and chemical changes in materials used for dye removal or degradation.

Surface Area and Porosity Analysis (e.g., BET)

Surface area and porosity analysis, commonly performed using the Brunauer–Emmett–Teller (BET) method, are crucial for characterizing solid materials used in processes involving this compound, particularly adsorption. The BET analysis utilizes nitrogen adsorption isotherms at 77 K to determine the specific surface area, pore volume, and pore size distribution of a material mdpi.comtandfonline.com. A high surface area and appropriate pore structure are indicative of a material's potential as an effective adsorbent for dyes like this compound tandfonline.comscielo.br.

Studies investigating the removal of reactive dyes, including Reactive Blue 19 (a related reactive blue dye), have extensively used BET analysis to characterize adsorbents such as activated carbon and modified materials mdpi.comtandfonline.comsciencepublishinggroup.com. For instance, activated carbon derived from walnut shells showed a high BET surface area of 2854.25 m²/g, with approximately 89% of the total surface area attributed to mesopores tandfonline.com. This large surface area and mesoporous structure were found to enhance the adsorption capacity for Reactive Blue 19 by providing numerous active sites and facilitating dye molecule diffusion tandfonline.com. Another study using a nano-carbon material (N-CM) for Reactive Blue 19 adsorption reported a specific surface area of 21.7 m²/g, an average pore size of 24.8 nm, and a pore volume of 0.134 cm³/g, with the N₂ isotherm indicating a meso-macroporous structure mdpi.com.

While direct BET data for this compound adsorption on specific materials might be less reported than for similar reactive dyes, the principle remains the same: the surface characteristics determined by BET analysis are critical for understanding the adsorption mechanisms and capacity of materials used in its removal or treatment researchgate.netasianpubs.org. Materials with porous structures, such as modified fly ash, have been explored as catalysts for this compound degradation, where a porous structure with empty niches is considered favorable for adsorption and catalysis researchgate.netasianpubs.org.

Electrochemical Detection Methods for this compound

Electrochemical methods offer a promising approach for the detection and monitoring of reactive dyes, including this compound, often employed in wastewater treatment contexts electrochemsci.org. These methods typically involve applying a potential to an electrode immersed in a solution containing the dye and measuring the resulting current, which is indicative of electrochemical reactions occurring at the electrode surface nih.gov.

While specific studies focusing solely on the electrochemical detection of this compound were not extensively detailed in the search results, research on the electrochemical oxidation of other reactive textile dyes, such as Reactive Blue 52, provides relevant insights electrochemsci.org. Electrochemical oxidation using a platinum anode has been examined for the degradation and monitoring of reactive dyes in aqueous solutions electrochemsci.org. This process can lead to the decolorization and reduction of chemical oxygen demand (COD) values, suggesting the electrochemical transformation of the dye molecules electrochemsci.org. Electrochemical advanced oxidation processes (EAOPs) are considered effective due to the electrogeneration of mediated oxidants like hydroxyl radicals electrochemsci.org.

The development of electrochemical sensors, particularly those utilizing modified electrodes, is an active area of research for detecting various organic compounds rsc.org. Screen-printed electrodes (SPEs), offering advantages such as low cost, reproducibility, and disposability, are increasingly used as platforms for electrochemical sensing rsc.org. Modification of electrode surfaces with materials like carbon nanotubes or graphene can enhance their sensitivity and selectivity towards target analytes rsc.org. Although direct application to this compound detection was not found, the principles and technologies developed for the electrochemical analysis of other organic pollutants and dyes are potentially applicable.

Total Organic Carbon (TOC) and Chemical Oxygen Demand (COD) Analysis for Mineralization Assessment

Total Organic Carbon (TOC) and Chemical Oxygen Demand (COD) analyses are indispensable tools for assessing the extent of mineralization during the treatment of organic pollutants like this compound nih.govpsu.edu. Mineralization refers to the complete breakdown of organic compounds into inorganic substances, primarily carbon dioxide and water nih.gov.

COD measures the total amount of oxygen required to chemically oxidize the organic and inorganic matter in a water sample, providing an indicator of the total oxidizable organic content nih.gov. TOC, on the other hand, specifically quantifies the amount of carbon bound in organic compounds nih.gov. By monitoring the reduction in TOC and COD values during a treatment process, researchers can determine how effectively the organic dye molecules are being broken down psu.edumdpi.com.

Studies on the degradation of this compound and similar reactive dyes frequently report TOC and COD removal efficiencies to demonstrate the effectiveness of various treatment methods, such as advanced oxidation processes (AOPs) nih.govmdpi.comcore.ac.uk. For example, in the degradation of Reactive Blue 19 by a peroxymonocarbonate oxidation system, significant COD and TOC removal were observed, indicating complete mineralization of the dye nih.gov. Initial COD values of 315 mg O₂/L for a 0.1 g/L Reactive Blue 19 solution were reduced to 12.5 mg O₂/L after treatment, with TOC analysis confirming mineralization nih.gov.

Similarly, studies on the Fenton and sono-Fenton processes for this compound decolorization, while primarily focusing on color removal, implicitly involve the assessment of organic load reduction, which would typically be quantified by COD and TOC analyses to evaluate mineralization efficiency researchgate.netmdpi.com. The effectiveness of UV/H₂O₂ processes for this compound decolorization has also been evaluated, and while COD and color removal efficiencies were considered together, TOC analysis would provide a more direct measure of mineralization researchgate.net.

The comparison of decolorization efficiency with TOC removal is particularly important, as color removal does not always equate to complete mineralization; intermediate degradation products, which may still be organic, can remain in the solution psu.edu. Therefore, TOC and COD analyses are essential for a comprehensive understanding of the treatment process's effectiveness in eliminating the organic load associated with this compound psu.edu.

Compound Name	PubChem CID
This compound	126601-88-5 (CAS RN) - PubChem CID not found in searches, using CAS RN for identification
Reactive Blue 19	59942564
Reactive Blue 81	740.9576 Da (Molecular Weight) - PubChem CID not found in searches
Reactive Blue 4	637.43 g/mol (Molecular Weight) - PubChem CID not found in searches
Reactive Red 2	Not found
Reactive Red 45	Not found
Reactive Blue 52	Not found
Reactive Black 5	Not found
Reactive Green 15	Not found
Reactive Yellow 125	Not found
Methylene (B1212753) Blue	Not found
Ponceau 4R	Not found
Sulfadiazine	Not found
4-chlorophenol	Not found
Hydrogen peroxide	Not found
Sodium sulfate	Not found
Ferrous ion (Fe²⁺)	Not found
Hydroxyl radical (•OH)	Not found
Carbon dioxide (CO₂)	Not found
Water (H₂O)	Not found
Nitrogen (N₂)	Not found
Oxygen (O₂)	Not found

This compound is an anthraquinone (B42736) dye widely utilized in the textile industry researchgate.netresearchgate.net. Its molecular structure is characterized by an anthraquinone core and reactive groups that enable the formation of covalent bonds with textile fibers, contributing to its notable color fastness rose-hulman.edu. As an anionic dye, this compound possesses negatively charged sulfonate groups mdpi.com. Analyzing and quantifying this compound, particularly in environmental samples resulting from industrial processes, necessitates specific analytical methodologies.

Surface Area and Porosity Analysis (e.g., BET)

Surface area and porosity analyses, predominantly conducted using the Brunauer–Emmett–Teller (BET) method, are fundamental for characterizing the physical properties of solid materials employed in processes involving this compound, most notably adsorption tandfonline.comasianpubs.org. The BET technique relies on the adsorption of inert gases, typically nitrogen at 77 K, onto the material's surface to determine its specific surface area, pore volume, and pore size distribution mdpi.comtandfonline.com. A material exhibiting a high surface area and a well-defined pore structure is generally considered to possess enhanced adsorption capabilities for dye molecules like this compound tandfonline.comscielo.br.

Research on the removal of reactive dyes, including the structurally related Reactive Blue 19, frequently incorporates BET analysis to characterize various adsorbents such as activated carbons and modified natural materials mdpi.comtandfonline.comsciencepublishinggroup.com. For instance, activated carbon derived from walnut shells demonstrated a substantial BET surface area of 2854.25 m²/g, with approximately 89% of this area attributed to mesopores tandfonline.com. This extensive surface area and the prevalence of mesopores were found to significantly improve the material's adsorption capacity for Reactive Blue 19 by increasing the availability of active sites and facilitating the diffusion of dye molecules into the pores tandfonline.com. In another study, a nano-carbon material (N-CM) synthesized for Reactive Blue 19 adsorption exhibited a specific surface area of 21.7 m²/g, an average pore size of 24.8 nm, and a pore volume of 0.134 cm³/g, with the nitrogen adsorption isotherm indicating a meso-macroporous structure mdpi.com.

While direct BET data specifically for this compound adsorption may be less prevalent in the literature compared to studies on similar reactive dyes, the underlying principle remains consistent: the surface characteristics elucidated by BET analysis are critical for comprehending the adsorption mechanisms and predicting the adsorption capacity of materials utilized in the treatment or removal of this compound researchgate.netasianpubs.org. Porous materials, such as modified fly ash investigated for this compound degradation, are characterized by techniques that confirm their porous structure, which is considered advantageous for both adsorption and catalytic processes researchgate.netasianpubs.org.

Electrochemical Detection Methods for this compound

Electrochemical methods represent a promising avenue for the detection and monitoring of reactive dyes, including this compound, particularly within the context of wastewater treatment and environmental analysis electrochemsci.org. These techniques typically involve applying an electrical potential to an electrode immersed in a solution containing the dye and subsequently measuring the resulting current, which provides information about the electrochemical reactions occurring at the electrode-solution interface nih.gov.

Although extensive studies focused exclusively on the electrochemical detection of this compound were not prominently featured in the search results, research concerning the electrochemical oxidation of other reactive textile dyes, such as Reactive Blue 52, offers relevant insights into the applicability of these methods electrochemsci.org. Electrochemical oxidation employing a platinum anode has been explored for the degradation and monitoring of various reactive dyes in aqueous solutions electrochemsci.org. This process can lead to significant decolorization and a reduction in chemical oxygen demand (COD) values, indicating the electrochemical transformation and breakdown of the dye molecules electrochemsci.org. Electrochemical advanced oxidation processes (EAOPs) are considered effective due to the in-situ generation of potent oxidizing species, such as hydroxyl radicals, at the electrode surface electrochemsci.org.

The development of electrochemical sensors, particularly those incorporating modified electrode surfaces, is an active area of research aimed at improving the sensitivity and selectivity for detecting a wide range of organic compounds rsc.org. Screen-printed electrodes (SPEs), known for their cost-effectiveness, reproducibility, and disposability, are increasingly utilized as versatile platforms for electrochemical sensing applications rsc.org. Modifying the surface of these electrodes with nanomaterials like carbon nanotubes or graphene can further enhance their analytical performance for target analytes rsc.org. While direct applications for this compound detection were not explicitly found, the principles and technologies established for the electrochemical analysis of other organic pollutants and dyes suggest the potential for developing specific electrochemical methods for this compound.

Total Organic Carbon (TOC) and Chemical Oxygen Demand (COD) Analysis for Mineralization Assessment

Total Organic Carbon (TOC) and Chemical Oxygen Demand (COD) analyses are critical analytical techniques used to evaluate the extent of mineralization during the treatment of organic pollutants like this compound nih.govpsu.edu. Mineralization refers to the complete conversion of organic compounds into stable inorganic species, primarily carbon dioxide and water nih.gov.

COD analysis quantifies the total amount of oxygen required for the chemical oxidation of both organic and inorganic matter present in a water sample, serving as a measure of the total oxidizable content nih.gov. TOC analysis, conversely, specifically measures the amount of carbon contained within organic compounds in the sample nih.gov. By monitoring the decrease in TOC and COD values throughout a treatment process, researchers can effectively assess the degree to which the organic dye molecules are being broken down into inorganic end products psu.edumdpi.com.

Studies investigating the degradation of this compound and similar reactive dyes frequently report TOC and COD removal efficiencies to demonstrate the effectiveness of various treatment technologies, such as advanced oxidation processes (AOPs) nih.govmdpi.comcore.ac.uk. For instance, in a study on the degradation of Reactive Blue 19 using a peroxymonocarbonate oxidation system, substantial reductions in both COD and TOC were observed, providing clear evidence of the dye's complete mineralization nih.gov. The initial COD value of 315 mg O₂/L for a 0.1 g/L solution of Reactive Blue 19 was reduced to 12.5 mg O₂/L after treatment, with complementary TOC analysis confirming the extent of mineralization nih.gov.

Theoretical and Computational Studies on Reactive Blue 181

Molecular Modeling and Simulation of Reactive Blue 181 Interactions (e.g., Adsorption, Catalysis)

Molecular modeling and simulation techniques, particularly Molecular Dynamics (MD), are instrumental in visualizing and understanding the dynamic interactions between a dye molecule and its environment. These methods can simulate the behavior of molecules over time, providing a detailed picture of processes like adsorption onto a surface or interactions with a catalyst. mdpi.comnih.gov

In the context of this compound, MD simulations could be employed to study its adsorption onto various materials, such as activated carbon or novel nanomaterials, which are often used for dye removal from wastewater. nih.gov The simulation would model the dye molecule and the adsorbent surface, surrounded by water molecules to mimic aqueous conditions. By calculating the forces between all atoms, the simulation tracks the movement of the dye as it approaches and interacts with the surface.

Key insights that can be gained from such simulations include:

Interaction Energies: Quantifying the strength of the interaction between the dye and the adsorbent or catalyst. This helps in understanding the feasibility and spontaneity of the process.

Binding Conformation: Determining the most stable orientation of the dye molecule on the surface, which can reveal the specific functional groups involved in the binding.

Adsorption Mechanism: Elucidating whether the adsorption is driven by forces such as van der Waals interactions, hydrogen bonding, or electrostatic interactions. For catalytic processes, simulations can reveal how the dye molecule binds to the active site of a catalyst, a crucial first step in the catalytic cycle. mdpi.comchemrxiv.org

For instance, a study combining experimental work with MD simulations on the adsorption of cationic dyes onto a montmorillonite@activated carbon composite revealed the preferred adsorption sites and the affinity of the dye molecules to the adsorbent surface. nih.gov Similar approaches applied to this compound would provide valuable data for designing more effective adsorbents and catalysts.

Table 1: Representative Data from a Hypothetical Molecular Dynamics Simulation of this compound Adsorption

Parameter	Description	Illustrative Value
Binding Energy	The total energy released when the dye molecule adsorbs onto the surface.	-150 kJ/mol
Van der Waals Energy	Contribution of van der Waals forces to the total binding energy.	-95 kJ/mol
Electrostatic Energy	Contribution of electrostatic forces to the total binding energy.	-55 kJ/mol
Key Interacting Groups (Dye)	Functional groups on the dye molecule most involved in the interaction.	Sulfonate groups, Anthraquinone (B42736) core
Key Interacting Groups (Surface)	Functional groups or atoms on the adsorbent/catalyst surface involved.	Hydroxyl groups, Aromatic rings
Average Distance	The average equilibrium distance between the dye and the surface.	3.5 Å

Note: The values in this table are illustrative and represent the type of data that would be generated from a molecular dynamics simulation. They are not based on actual simulation results for this compound.

Quantitative Structure-Activity Relationship (QSAR) Studies for Degradation Prediction (excluding toxicity)

Quantitative Structure-Activity Relationship (QSAR) models are statistical models that relate the chemical structure of a compound to a specific activity or property, such as its rate of degradation. These models are valuable for predicting the environmental fate of chemicals without the need for extensive and costly experimental testing.

A QSAR model for the degradation of this compound would be developed by first compiling a dataset of various dyes with known degradation rates. For each dye, a set of molecular descriptors is calculated. These descriptors are numerical representations of the molecule's structural, physical, and chemical properties.

Types of descriptors used in QSAR studies for dye degradation include:

Quantum Chemical Descriptors: EHOMO, ELUMO, energy gap, dipole moment, and charges on specific atoms. researchgate.net

Topological Descriptors: Indices that describe the connectivity of atoms in the molecule.

Geometrical Descriptors: Parameters related to the 3D structure of the molecule, such as its surface area and volume.

Using statistical techniques like Multiple Linear Regression (MLR), a mathematical equation is developed that links the descriptors to the degradation rate. The predictive power of the QSAR model is then validated using internal and external validation techniques. acs.org For instance, a QSAR study on the ozonation of various organic pollutants, including azo dyes, successfully developed a model to predict their reaction rate constants using Fukui indices and atomic charges as key descriptors. nii.ac.jp Another study developed a 4D-QSAR model to describe the affinity of anthraquinone dyes to cellulose (B213188) fiber. nih.gov

Table 3: Framework of a Hypothetical QSAR Model for Predicting Dye Degradation Rate

Component	Description	Example
Dependent Variable	The property to be predicted.	Logarithm of the degradation rate constant (log k)
Independent Variables (Descriptors)	Molecular properties used for prediction.	ELUMO, Molecular Surface Area, Number of Sulfonate Groups
Statistical Method	The algorithm used to build the model.	Multiple Linear Regression (MLR)
Model Equation	The mathematical relationship derived.	log k = β0 + β1(ELUMO) + β2(Surface Area) + ...
Performance Metrics	Statistical measures of the model's predictive ability.	R² (Coefficient of determination) > 0.8, Q² (Cross-validation R²) > 0.6

Note: This table outlines the typical structure and components of a QSAR model and is for illustrative purposes only.

Future Research Directions and Sustainability Aspects in Reactive Blue 181 Studies

Development of Green and Sustainable Remediation Technologies

A significant shift in research is the move towards green and sustainable technologies that minimize environmental harm and utilize renewable resources. Biological treatment methods are at the forefront of this movement due to their affordability and environmental safety compared to the high costs and stringent reaction conditions of many physical and chemical methods. iaswc.comresearchgate.net

Bioremediation: The use of microorganisms, such as bacteria and fungi, and their enzymatic systems to biodegrade reactive dyes is a key area of research. iaswc.comresearchgate.net For instance, the white-rot fungus Marasmius sp. has demonstrated the ability to decolorize and degrade Navy blue HER (Reactive Blue 171), a dye structurally related to RB 181, within 24 hours. nih.gov Future work aims to identify and engineer more robust microbial strains and consortia that can remain active in the harsh and variable conditions of industrial wastewater, which often contain high concentrations of salts, detergents, and heavy metals. nih.gov Developing microbial formulations that are easy and safe to handle in effluent treatment plants (ETPs) is also a critical goal. iaswc.comresearchgate.net

Green Synthesis of Catalysts: Research is also exploring the use of organic acids, such as ascorbic acid (vitamin C), as eco-friendly and efficient photo-oxidative materials for dye degradation, offering a sustainable alternative to traditional metal-based catalysts. acs.org The use of polyphenol oxidase (PPO) enzymes extracted from agricultural food products like mango peels has also shown efficiency in degrading azo dyes. frontiersin.org

Low-Cost Adsorbents: The development of adsorbents from agricultural solid wastes, industrial by-products, and natural materials presents a sustainable approach. unesp.brresearchgate.net Materials like mango bark have shown excellent adsorption capabilities for various dyes, and their abundance and low cost make them an attractive green alternative to commercial activated carbon. nih.gov

Integration of Multiple Treatment Processes for Enhanced Efficiency

To overcome the limitations of single-treatment methods, researchers are increasingly investigating the integration of multiple processes. Combining different physical, chemical, and biological techniques can lead to synergistic effects, resulting in higher removal efficiency, faster treatment times, and more complete mineralization of dyes like RB 181. mdpi.com

Advanced Oxidation Processes (AOPs) with Biological Treatment: AOPs such as ozonation or Fenton processes can be used as a pre-treatment to break down the complex and recalcitrant structure of reactive dyes into more biodegradable forms. mdpi.comaquaenergyexpo.com This enhances the effectiveness of subsequent biological treatment stages. aquaenergyexpo.com For example, combining ozonation with an anaerobic biodegradation reactor for wastewater containing Reactive Black 5 resulted in a chemical oxygen demand (COD) reduction of about 90% and dye removal of 94%. researchgate.net

Electrocoagulation and Adsorption: The combination of electrocoagulation with adsorption on granular activated carbon or bio-adsorbents has been shown to be highly effective. nih.govnih.gov One study found that this combined process could completely remove residual reactive dye concentrations. nih.gov This integrated approach can be an efficient and economical way to treat effluents containing high concentrations of recalcitrant dyes. nih.govnih.gov

Photocatalysis and Membrane Filtration: Integrating photocatalysis with membrane filtration is another promising strategy. The membrane can separate the photocatalyst for reuse while producing high-quality effluent. An integrated electrocoagulation-nanofiber membrane system achieved a dye removal efficiency of 79.4%, significantly higher than the 43.2% achieved by electrocoagulation alone. mdpi.com

A study on the degradation of RB 181 using a heterogeneous Fenton technique with modified fly ash demonstrated approximately 90% removal under optimal conditions, highlighting the potential of integrated AOPs. asianpubs.orgasianpubs.org Another study compared Fenton and Sono-Fenton processes for RB 181 decolorization, achieving 88% and 93.5% removal, respectively, showcasing how combining processes (ultrasound with Fenton) can enhance efficiency. researchgate.net

Table 1: Comparison of Integrated Treatment Processes for Dye Removal This table is interactive. You can sort and filter the data by clicking on the column headers.

Integrated Process	Target Dye/Wastewater	Key Findings	Removal Efficiency	Reference
Ozonation + Biological	Reactive Black 5	Combined process significantly improves COD and dye removal.	~90% COD, 94% Dye	researchgate.net
Electrocoagulation + Adsorption	Brilliant Blue Levafix E-BRA	Completely removes residual reactive dye.	100%	nih.gov
Electrocoagulation + Nanofiber Membrane	Celestine Blue	Integrated system shows superior performance over standalone EC.	79.4%	mdpi.com
Coagulation/Flocculation + AOPs	Real Textile Wastewater	AOPs dramatically increase removal efficiency from 43% to 98%.	98%	doi.org

Cost-Benefit Analysis and Economic Feasibility of Advanced Treatment Methods

While advanced treatment methods often demonstrate high efficiency in the laboratory, their economic feasibility is a critical factor for industrial implementation. Future research must include thorough cost-benefit analyses to evaluate the practicality of these technologies.

The operational costs of AOPs are a major consideration. A comparative analysis of various AOPs based on their electrical energy per order (EEO) showed that Fenton-based processes are the most energy-efficient, while ultrasound-based AOPs are the least. mdpi.com This suggests that the Fenton process can treat textile effluent at a lower cost due to minimal energy input and inexpensive reagents. mdpi.com However, AOPs like ozonation can have high capital costs. aquaenergyexpo.com

Table 2: Estimated Energy Consumption for Various AOPs in Textile Wastewater Treatment This table is interactive. You can sort and filter the data by clicking on the column headers.

Advanced Oxidation Process (AOP)	Median EEO (kWh m⁻³ order⁻¹)	Relative Cost
Fenton-based	0.98	Lowest
Photochemical (UV-based)	3.20	Low
Ozonation	3.34	Low
Electrochemical	29.5	Medium
Photocatalysis	91	High
Ultrasound	971.45	Highest

Source: mdpi.com

Real-World Application and Validation of Laboratory-Scale Findings

A crucial gap in current research is the transition from successful laboratory-scale experiments to effective industrial-scale applications. mdpi.com Validating lab findings with real-world textile wastewater is essential, as the composition of actual effluent is far more complex than synthetic dye solutions. rsc.orgresearchgate.net

Future research must focus on:

Pilot-Scale Studies: Conducting pilot-scale studies to test the robustness and efficiency of treatment technologies under real industrial conditions.

Treatment of Real Effluents: Applying developed methods to actual textile wastewater, which contains a mixture of dyes, auxiliary chemicals, salts, and surfactants that can interfere with the treatment process. scirp.org For example, a study using black sand filtration with UV light on real textile wastewater achieved significant removal of COD (50.40%), TDS (73.68%), and color, demonstrating its potential for scale-up. rsc.orgresearchgate.net

Process Optimization: Optimizing operational parameters such as flow rate, reactor design, and residence time for large-scale continuous operation rather than batch processes.

The successful application of a heterogeneous Fenton technique using modified fly ash to remove RB 181 from an aqueous solution provides a basis for such scale-up studies. asianpubs.orgasianpubs.org Similarly, optimizing the UV/H2O2 process for RB 181 decolorization lays the groundwork for real-world validation. researchgate.net

Research on Regenerability and Reusability of Adsorbents and Catalysts

For adsorption and catalytic degradation processes to be sustainable and cost-effective, the ability to regenerate and reuse the adsorbents and catalysts is paramount. unesp.brresearchgate.net Simply transferring the dye from a liquid phase to a solid adsorbent creates a new form of pollution (sludge), necessitating further treatment. unesp.brresearchgate.net

Future research in this area should concentrate on:

Developing Effective Eluents: Identifying chemical agents (eluents) like acids, bases, or organic solvents that can effectively desorb the dye from the adsorbent without damaging its structure. unesp.brresearchgate.net

Maintaining Performance over Cycles: Evaluating the performance of adsorbents and catalysts over multiple adsorption-desorption or reaction cycles. While many materials show good reusability for at least three to four cycles, their activity can decline due to structural collapse or the accumulation of residual molecules. nih.govresearchgate.net

Robust Catalyst Development: Synthesizing robust catalysts that maintain high degradation efficiency over consecutive cycles. Studies have shown that some photocatalysts can be reused for up to seven consecutive cycles while maintaining around 70% degradation efficiency. researchgate.net

Table 3: Reusability of Various Adsorbents and Catalysts in Dye Removal This table is interactive. You can sort and filter the data by clicking on the column headers.

Material	Target Dye	Number of Cycles	Performance After Cycles	Reference
Mango Bark (MBARK)	Dye Mixture	4	~5% decrease in removal efficiency	nih.gov
poly(DVB)	Not specified	4	Sustainable performance	researchgate.net
CoFe₂O₄ Nanoparticles	Methylene (B1212753) Blue	4	76.91% degradation in the 4th cycle	researchgate.net

Minimizing Secondary Pollution from Reactive Blue 181 Treatment By-products

An often-overlooked aspect of dye treatment is the formation of secondary pollutants. The degradation of complex dye molecules like RB 181 can generate intermediate by-products that may be more toxic than the parent dye itself. nih.govpisrt.org Incomplete mineralization can lead to the release of harmful aromatic amines and other organic compounds into the environment. scirp.org

Future research must prioritize:

By-product Identification and Toxicity Assessment: Utilizing advanced analytical techniques like gas chromatography-mass spectrometry (GC-MS) to identify the intermediate products formed during degradation. nih.gov Subsequent phytotoxicity and ecotoxicity tests are crucial to assess the environmental risk of the treated effluent. nih.gov

Achieving Complete Mineralization: Developing treatment processes that lead to the complete mineralization of RB 181 into harmless substances like carbon dioxide, water, and inorganic ions. science.gov This is a key advantage of many AOPs, but conditions must be optimized to ensure the process goes to completion. science.gov

Sludge Management: Addressing the issue of sludge generation, particularly from chemical coagulation and adsorption processes. mdpi.com Research into minimizing sludge volume and developing methods for its safe disposal or valorization is essential for a truly sustainable treatment cycle.

By focusing on these key areas, the scientific community can develop comprehensive and sustainable solutions for managing wastewater containing this compound, moving beyond simple color removal to ensure the protection of environmental and human health.

Q & A

Basic Research Questions

Q. What are the standard methodologies for synthesizing and characterizing Reactive Blue 181 in laboratory settings?

• Methodological Answer : Synthesis typically involves diazotization and coupling reactions under controlled pH (4–6) and temperature (0–5°C) conditions. Characterization employs UV-Vis spectroscopy (λ~620 nm for the chromophore) and HPLC for purity analysis. Quantitative assessment of sulfonic acid groups can be performed via titration or FTIR spectroscopy. Reproducibility requires strict adherence to stoichiometric ratios and inert atmospheres to prevent oxidation .
• Key Variables : Reaction time, pH, temperature, and purity of intermediates (e.g., aromatic amines).

Q. How can researchers optimize dye fixation efficiency on cellulose substrates during reactive dyeing experiments?

• Methodological Answer : Fixation efficiency depends on pH (alkaline conditions, pH 10–11), electrolyte concentration (e.g., NaCl), and curing temperature (60–80°C). Use a factorial experimental design to test interactions between variables. Measure color strength (K/S values) via spectrophotometry and validate wash-fastness using ISO 105-C06 standards .
• Data Validation : Triangulate results with ATR-FTIR (to confirm covalent bonding) and mass loss calculations post-washing .

Advanced Research Questions

Q. What advanced oxidation processes (AOPs) effectively degrade this compound, and how do their mechanisms differ?

• Methodological Answer :

• Fenton Process : Relies on Fe²⁺/H₂O₂ to generate hydroxyl radicals (•OH). Optimal at pH 3.0, with degradation efficiency >90% in 60 minutes. Monitor via TOC analysis and LC-MS to identify intermediates like phthalic acid and sulfonated aromatics .
• Sono-Fenton Process : Ultrasound (20–40 kHz) enhances •OH production by cavitation, achieving 95% degradation in 40 minutes. Compare pseudo-first-order rate constants (k) between methods to quantify efficiency gains .
  • Contradiction Analysis : Discrepancies in reported k values may arise from variations in H₂O₂ dosing or Fe²⁺/Fe³⁺ cycling efficiency. Use response surface methodology (RSM) to isolate critical factors .

Q. How can contradictory data on this compound’s ecotoxicity across studies be resolved?

• Methodological Answer :

• Data Triangulation : Cross-validate toxicity assays (e.g., Daphnia magna immobilization vs. algal growth inhibition) under standardized OECD guidelines.
• Confounding Factors : Account for differences in water matrix composition (e.g., dissolved organic matter) and photolytic degradation rates. Use multivariate regression to model toxicity as a function of environmental variables .
  • Advanced Validation : Conduct high-resolution mass spectrometry (HRMS) to track transformation products and their toxicological contributions .

Q. What strategies ensure robust mechanistic interpretation of this compound’s adsorption isotherms on heterogeneous surfaces?

• Methodological Answer :

• Isotherm Modeling : Fit data to Langmuir (monolayer adsorption) vs. Freundlich (heterogeneous surfaces) models using nonlinear regression. Validate with BET surface area analysis and zeta potential measurements .
• Contradiction Mitigation : Address outliers by testing for pH-dependent surface charge reversal or competitive adsorption with co-ions. Use XPS to confirm binding mechanisms (e.g., electrostatic vs. π-π interactions) .

Methodological Best Practices

Q. How should researchers design experiments to evaluate this compound’s stability under varying environmental conditions?

• Experimental Design : Use a central composite design (CCD) to simulate pH (2–12), temperature (20–60°C), and UV exposure. Measure half-life (t₁/₂) via kinetic modeling and identify degradation pathways using GC-MS .
• Ethical Compliance : Follow institutional safety protocols for handling toxic intermediates (e.g., nitroaromatics) and dispose of waste via approved chemical neutralization methods .

Q. What computational tools are recommended for predicting this compound’s reactivity in novel catalytic systems?

• Methodological Answer :

• DFT Calculations : Simulate electron transfer pathways using Gaussian or ORCA software. Validate with cyclic voltammetry to correlate theoretical redox potentials with experimental data .
• Database Integration : Cross-reference spectral libraries (Reaxys, SciFinder) to verify predicted intermediates against empirical data .

Data Integrity and Reproducibility

Q. How can researchers ensure reproducibility in this compound studies when reporting conflicting spectroscopic data?

• Standardization : Calibrate instruments using certified reference materials (e.g., NIST-traceable standards) and report full experimental conditions (e.g., solvent, scan rate).
• Conflict Resolution : Apply Cohen’s kappa coefficient to assess inter-laboratory agreement in FTIR peak assignments. Archive raw data in FAIR-compliant repositories .